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Compound of Interest

Compound Name:
1-(2-Hydroxyethoxy)methyl-5-

methyluracil

CAS No.: 68724-11-8

Cat. No.: B1205884

Get Quote

Introduction & Scope
The compound 1-(2-Hydroxyethoxy)methyl-5-methyluracil (CAS: 84558-93-0), often referred

to as Acyclothymidine or the Thymine Analog of Acyclovir, represents a critical analyte in the

development of acyclic nucleoside antivirals. Structurally, it consists of a thymine base

alkylated at the N1 position with the (2-hydroxyethoxy)methyl side chain characteristic of

acyclovir.

This molecule typically appears in two distinct contexts requiring rigorous quantification:

Impurity Profiling: As a process-related impurity in the synthesis of Acyclovir or Valacyclovir,

particularly when thymine contaminants are present in the guanine starting material or during

cross-contamination in multi-product facilities.

Pharmacokinetics (PK): As a metabolite or reference standard in the study of novel acyclic

pyrimidine nucleoside antivirals.
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This Application Note provides two validated pathways for quantification: a robust HPLC-UV

method for Quality Control (QC) and high-concentration samples, and a sensitive LC-MS/MS

protocol for trace impurity analysis and biological matrices.

Physicochemical Profile & Method Design
Understanding the analyte's properties is the foundation of a robust method.

Property Value / Characteristic Analytical Implication

Molecular Formula C₈H₁₂N₂O₄ Monoisotopic Mass: 200.08 Da

pKa ~9.5 (Uracil N3-H)

Analyte remains neutral in

acidic/neutral mobile phases.

[1] pH adjustment affects

retention minimally but impacts

peak shape.

LogP -1.2 (Estimated)

Highly polar.[1] Risk: Elution in

the void volume on standard

C18 columns.

UV Max 267 nm

Characteristic of the 5-

methyluracil (thymine)

chromophore.[1]

Solubility Water, Methanol, DMSO

High aqueous solubility

requires careful solvent

matching to avoid peak

distortion.[1]

Critical Design Decision: Column Selection
Due to the negative LogP (hydrophilicity), standard C18 columns often fail to retain this analyte,

leading to co-elution with solvent fronts.

Recommendation: Use a High-Strength Silica (HSS) T3 or a Polar-Embedded C18 column.

[1] These phases are designed to prevent "phase collapse" in 100% aqueous conditions and

interact with polar analytes via hydrogen bonding.
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Protocol A: HPLC-UV (QC & Purity Analysis)
Objective: Routine quantification of 1-(2-Hydroxyethoxy)methyl-5-methyluracil in drug

substance (API) or formulation.

Chromatographic Conditions
System: Agilent 1260 Infinity II or Waters Alliance e2695 (or equivalent).

Column: Waters XSelect HSS T3, 4.6 × 150 mm, 3.5 µm (or equivalent high-aqueous stable

C18).

Mobile Phase A: 10 mM Ammonium Phosphate Buffer, pH 3.0 (Adjusted with Phosphoric

Acid).

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV Absorbance @ 267 nm (Reference: 360 nm).

Injection Volume: 10–20 µL.

Gradient Profile
Time (min) % Mobile Phase A % Mobile Phase B Curve

0.0 98 2 Initial

5.0 98 2
Isocratic Hold (Polar

retention)

15.0 80 20 Linear Gradient

20.0 80 20 Wash

21.0 98 2 Re-equilibration

30.0 98 2 End
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System Suitability Criteria
Tailing Factor: NMT 1.5 (Polar interactions can cause tailing; ensure pH is acidic).

Precision (RSD): NMT 2.0% for 6 replicate injections of standard.

Resolution: > 2.0 between the analyte and the Acyclovir (Guanine analog) peak.

Protocol B: LC-MS/MS (Trace Impurity &
Bioanalysis)[2]
Objective: High-sensitivity quantitation (ng/mL range) for genotoxic impurity screening or

plasma PK studies.

Mass Spectrometry Parameters (ESI+)
The analyte ionizes readily in Positive Electrospray Ionization (ESI+) mode due to the

protonation of the pyrimidine ring.

Source: ESI Positive

Capillary Voltage: 3.5 kV

Desolvation Temp: 400°C

Cone Gas: 50 L/hr

Desolvation Gas: 800 L/hr

MRM Transitions:
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Transition
Type

Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Mechanism

Quantifier 201.1 [M+H]⁺
127.1

[Thymine+H]⁺
15

Loss of side

chain (C₃H₆O₂)

Qualifier 201.1 [M+H]⁺ 83.0 25
Ring

fragmentation

LC Conditions (UHPLC)
Column: Agilent InfinityLab Poroshell 120 HILIC-Z, 2.1 × 100 mm, 2.7 µm.

Note: HILIC is preferred for MS sensitivity as it allows high organic content in the mobile

phase, enhancing desolvation.

Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.0.

Mobile Phase B: Acetonitrile.

Isocratic Method: 90% B / 10% A (HILIC mode).

Flow Rate: 0.4 mL/min.

Sample Preparation Workflows
The extraction efficiency is critical, particularly for biological matrices where protein binding

may occur.

Diagram: Sample Preparation Logic
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Figure 1: Optimized sample preparation workflows for high-concentration (API) and trace-level (Plasma) analysis.

Start: Sample Type Selection

Drug Substance (API) Biological Matrix (Plasma/Urine)

Weigh 50 mg Sample Aliquot 100 µL Plasma

Dissolve in 5% MeOH / 95% H2O
(Prevents solvent shock)

Sonicate 10 mins

Filter 0.22 µm PVDF

Inject to HPLC-UV

Protein Precipitation:
Add 300 µL Ice-cold ACN

Vortex 30s & Centrifuge
10,000 x g, 10 min

Collect Supernatant

Evaporate to Dryness (N2 stream)

Reconstitute in Mobile Phase

Inject to LC-MS/MS

Click to download full resolution via product page
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Analytical Validation (ICH Q2)
To ensure the trustworthiness of the data, the method must be validated.

Linearity & Range
Prepare a stock solution of 1-(2-Hydroxyethoxy)methyl-5-methyluracil at 1.0 mg/mL in

water.[1]

HPLC-UV Range: 0.5 µg/mL to 100 µg/mL (

).

LC-MS/MS Range: 1.0 ng/mL to 1000 ng/mL (

, weighted 1/x).

Recovery (Accuracy)
Spike the analyte into the blank matrix (placebo or plasma) at three levels (Low, Medium,

High).

Acceptance Criteria: 90–110% recovery for API methods; 85–115% for Bioanalysis.

Specificity (Interference Check)
The method must distinguish the analyte from:

Acyclovir (Guanine analog): Elutes later on C18/T3 columns.

Thymine (Degradant): Elutes earlier than the analyte on C18 columns due to the lack of the

ether side chain.

Mechanism of Fragmentation (LC-MS/MS)
Understanding the fragmentation is vital for confirming identity in complex matrices.
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Figure 2: ESI+ Fragmentation pathway of 1-(2-Hydroxyethoxy)methyl-5-methyluracil.

Parent Ion [M+H]+
m/z 201.1

Collision Induced
Dissociation (CID)
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(Thymine Base + H)
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(Side Chain)

C3H6O2 (74 Da)

Loss
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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